![molecular formula C26H29N3O4S B298134 N-(2,4-dimethylphenyl)-N-[2-(2-{4-[(4-methylbenzyl)oxy]benzylidene}hydrazino)-2-oxoethyl]methanesulfonamide](/img/structure/B298134.png)
N-(2,4-dimethylphenyl)-N-[2-(2-{4-[(4-methylbenzyl)oxy]benzylidene}hydrazino)-2-oxoethyl]methanesulfonamide
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Overview
Description
N-(2,4-dimethylphenyl)-N-[2-(2-{4-[(4-methylbenzyl)oxy]benzylidene}hydrazino)-2-oxoethyl]methanesulfonamide, commonly known as DMXAA, is a small molecule that has been extensively studied for its anti-cancer properties. DMXAA was first discovered in the 1990s and has since been investigated for its potential as a cancer therapy.
Mechanism of Action
DMXAA works by activating the immune system and inducing the production of cytokines such as TNF-α and IFN-α. These cytokines then induce apoptosis in cancer cells and inhibit tumor growth. DMXAA has also been shown to inhibit the formation of new blood vessels, which is necessary for tumor growth.
Biochemical and Physiological Effects:
DMXAA has been shown to induce the production of cytokines such as TNF-α and IFN-α. These cytokines then induce apoptosis in cancer cells and inhibit tumor growth. DMXAA has also been shown to inhibit the formation of new blood vessels, which is necessary for tumor growth. DMXAA has been shown to have low toxicity in normal cells, making it a promising cancer therapy.
Advantages and Limitations for Lab Experiments
DMXAA has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and is stable in solution. DMXAA has also been shown to have low toxicity in normal cells, making it a promising cancer therapy. However, DMXAA has some limitations for lab experiments. It is difficult to synthesize and is relatively expensive compared to other anti-cancer agents.
Future Directions
There are several future directions for DMXAA research. One area of research is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the investigation of DMXAA in combination with other anti-cancer agents to enhance its efficacy. Additionally, the mechanism of action of DMXAA is not fully understood, and further research is needed to elucidate its molecular targets and signaling pathways. Finally, clinical trials are needed to determine the safety and efficacy of DMXAA in humans.
Synthesis Methods
DMXAA can be synthesized using a variety of methods. One of the most commonly used methods involves the reaction of 2,4-dimethylphenylhydrazine with 4-(4-methylbenzyloxy)benzaldehyde in the presence of a base such as potassium carbonate. The resulting product is then treated with methanesulfonyl chloride to yield DMXAA.
Scientific Research Applications
DMXAA has been extensively studied for its anti-cancer properties. In preclinical studies, DMXAA has been shown to induce tumor necrosis and inhibit tumor growth in a variety of cancer cell lines. DMXAA works by activating the immune system and inducing the production of cytokines such as tumor necrosis factor-alpha (TNF-α) and interferon-alpha (IFN-α). These cytokines then induce apoptosis in cancer cells and inhibit tumor growth.
properties
Molecular Formula |
C26H29N3O4S |
---|---|
Molecular Weight |
479.6 g/mol |
IUPAC Name |
2-(2,4-dimethyl-N-methylsulfonylanilino)-N-[(E)-[4-[(4-methylphenyl)methoxy]phenyl]methylideneamino]acetamide |
InChI |
InChI=1S/C26H29N3O4S/c1-19-5-8-23(9-6-19)18-33-24-12-10-22(11-13-24)16-27-28-26(30)17-29(34(4,31)32)25-14-7-20(2)15-21(25)3/h5-16H,17-18H2,1-4H3,(H,28,30)/b27-16+ |
InChI Key |
LUZPZAJDDCAIEV-JVWAILMASA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)COC2=CC=C(C=C2)/C=N/NC(=O)CN(C3=C(C=C(C=C3)C)C)S(=O)(=O)C |
SMILES |
CC1=CC=C(C=C1)COC2=CC=C(C=C2)C=NNC(=O)CN(C3=C(C=C(C=C3)C)C)S(=O)(=O)C |
Canonical SMILES |
CC1=CC=C(C=C1)COC2=CC=C(C=C2)C=NNC(=O)CN(C3=C(C=C(C=C3)C)C)S(=O)(=O)C |
Origin of Product |
United States |
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